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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Advanced Characterization of 1:2 Metal Complex Acid
Dyes
Executive Summary: Identity & Classification
Acid Green 85 is a high-performance synthetic dye belonging to the 1:2 Metal Complex class.

Unlike simple acid dyes that rely solely on ionic bonding, Acid Green 85 utilizes a coordinate

covalent structure where a central metal ion (typically Chromium(III)) is chelated by two azo

dye ligands. This architecture confers superior stability, lightfastness, and washfastness,

making it a critical component in the dyeing of protein fibers (wool) and polyamides (nylon).

Crucial Distinction:

Acid Green 85 (CAS 12220-00-7): A Metal Complex Azo Dye.[1] Often trade-named "Acid

Olive MGL" or similar.

Acid Green 25 (C.I. 61570): An Anthraquinone Dye (Alizarin Cyanine Green G). This is a

bright bluish-green dye with a completely different planar aromatic structure.
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Molecular Architecture
The core structure of Acid Green 85 is defined by the 1:2 Metal-Ligand Stoichiometry.

The Coordination Complex
The molecule consists of one central metal ion (

, usually

or

) coordinated to two azo dye molecules (ligands).

Central Ion: Chromium(III) (

electron configuration) acts as the Lewis acid, accepting electron pairs.

Ligands: The ligands are typically o,o'-dihydroxyazo or o-carboxy-o'-hydroxyazo compounds.

[1]

Chelation: The metal binds to the azo nitrogen and the oxygen atoms of the

hydroxyl/carboxyl groups, forming stable 5- or 6-membered chelate rings. This "claw-like"

binding protects the azo chromophore (

) from oxidative degradation (UV light), resulting in the dye's characteristic high lightfastness.
[1]

Structural Diagram: 1:2 Metal Complex Mechanism
The following diagram illustrates the generic coordination geometry of an Acid Green 85-type

metal complex versus the Acid Green 25 anthraquinone structure.
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Acid Green 85 (Type: 1:2 Metal Complex)

Contrast: Acid Green 25 (Type: Anthraquinone)
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Figure 1: Structural comparison between the Metal Complex architecture of Acid Green 85 and

the Anthraquinone core of Acid Green 25.[1]

Physicochemical Profiling
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Property
Acid Green 85 (Metal
Complex)

Acid Green 25
(Anthraquinone)

CAS Number 12220-00-7 4403-90-1

Chromophore Azo-Metal Chelate Anthraquinone

Color Shade Olive Green / Dull Green Bright Bluish Green

Lightfastness Excellent (6-7) Good (5)

Washfastness Excellent Moderate

Solubility
Moderate (Non-ionic character

masked)
High (Disulfonated)

pH Stability Stable in acidic/neutral baths Stable

Solubility & Ionization
Acid Green 85 is typically a monosulfonated or unsulfonated complex that relies on the

inherent polarity of the complex or a single solubilizing group. In water, it forms an anionic

complex (often balanced by

). The bulky nature of the 1:2 complex reduces its migration rate within the fiber, which is
advantageous for wet fastness but requires careful control of pH and temperature during
dyeing (often requiring leveling agents).

Synthesis Logic
The synthesis of Acid Green 85 involves a two-step "metallization" process:

Ligand Synthesis: Diazotization of a primary aromatic amine (e.g., 2-amino-4-nitrophenol)

followed by coupling with a coupler (e.g., substituted naphthol) to form the o,o'-dihydroxyazo

intermediate.

Complexation: Reaction of the azo intermediate with a Chromium(III) salt (e.g., chromium

salicylate or chromium sulfate) at high temperature.

Stoichiometry Control: The reaction is driven to a 1:2 ratio (1 Metal : 2 Ligands) by

controlling pH and molar equivalents.
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Figure 2: Synthetic pathway for 1:2 Metal Complex dyes like Acid Green 85.

Analytical Characterization Protocols
For researchers validating the identity of Acid Green 85, the following self-validating protocols

are recommended.

HPLC-DAD Analysis
Metal complex dyes often exist as mixtures of stereoisomers (meridional/facial).

Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

Mobile Phase:

A: 10mM Ammonium Acetate (pH 6.0).

B: Acetonitrile.[2]
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Gradient: 10% B to 90% B over 30 mins.

Detection: Diode Array (DAD) at 254nm and

(typically 580-620nm for olive greens).

Expected Result: A dominant peak cluster (isomers) distinct from the sharp single peak of

anthraquinone dyes.

Metal Content Verification (ICP-OES)
To distinguish from Acid Green 25 (Metal-free):

Digestion: Digest 10mg of dye in

.

Analysis: Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES).

Target: Chromium (283.563 nm).

Validation: Positive detection of Cr confirms the Metal Complex identity (Acid Green 85).

Absence implies Acid Green 25 or other organic class.

Biological & Pharmaceutical Relevance
While Acid Green 25 is FDA-approved for use in cosmetics and sutures (D&C Green No. 5),

Acid Green 85 is generally restricted to industrial textile applications (wool, nylon, leather).

Toxicity: The presence of Chromium (even in stable trivalent complex form) requires strict

waste management and excludes it from most bio-medical applications compared to the

safer anthraquinone counterparts.

Research Use: Used as a probe for studying protein-dye interactions where hydrophobic and

coordinate bonding mechanisms are being investigated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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